Cas no 1805449-27-7 (3-(Aminomethyl)-6-(difluoromethyl)-2-hydroxy-5-iodopyridine)

• Product Name: 3-(Aminomethyl)-6-(difluoromethyl)-2-hydroxy-5-iodopyridine
• CAS No: 1805449-27-7
• MF: C₇H₇F₂IN₂O
• MW: 300.044560670853
• CID: 4885971
• Update Time: 2025-06-08

3-(Aminomethyl)-6-(difluoromethyl)-2-hydroxy-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-6-(difluoromethyl)-2-hydroxy-5-iodopyridine

• Inchi： 1S/C7H7F2IN2O/c8-6(9)5-4(10)1-3(2-11)7(13)12-5/h1,6H,2,11H2,(H,12,13)
• InChI Key： OIVMRMVZUFLMCX-UHFFFAOYSA-N
• SMILES： IC1C=C(CN)C(NC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 0.5
• Topological Polar Surface Area: 55.1

Additional information on 3-(Aminomethyl)-6-(difluoromethyl)-2-hydroxy-5-iodopyridine

Introduction to 3-(Aminomethyl)-6-(difluoromethyl)-2-hydroxy-5-iodopyridine (CAS No. 1805449-27-7)

3-(Aminomethyl)-6-(difluoromethyl)-2-hydroxy-5-iodopyridine (CAS No. 1805449-27-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of diseases involving oxidative stress and inflammation.

The chemical structure of 3-(Aminomethyl)-6-(difluoromethyl)-2-hydroxy-5-iodopyridine is composed of a pyridine ring substituted with an aminomethyl group at the 3-position, a difluoromethyl group at the 6-position, a hydroxyl group at the 2-position, and an iodine atom at the 5-position. These functional groups contribute to the compound's distinct physicochemical properties and biological activities.

Recent studies have highlighted the multifaceted biological activities of 3-(Aminomethyl)-6-(difluoromethyl)-2-hydroxy-5-iodopyridine. One of the key areas of interest is its antioxidant properties. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound effectively scavenges reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This property makes it a potential candidate for the treatment of oxidative stress-related conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its antioxidant activity, 3-(Aminomethyl)-6-(difluoromethyl)-2-hydroxy-5-iodopyridine has also been investigated for its anti-inflammatory effects. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may be beneficial in managing inflammatory diseases like arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-(Aminomethyl)-6-(difluoromethyl)-2-hydroxy-5-iodopyridine has been another focus of recent research. Studies have indicated that it exhibits good oral bioavailability and favorable metabolic stability, which are crucial factors for its potential use as an oral therapeutic agent. Furthermore, preliminary toxicology assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(Aminomethyl)-6-(difluoromethyl)-2-hydroxy-5-iodopyridine in human subjects. Early results from Phase I trials have been promising, with the compound demonstrating a favorable safety profile and preliminary evidence of therapeutic benefit in patients with inflammatory conditions.

The development of 3-(Aminomethyl)-6-(difluoromethyl)-2-hydroxy-5-iodopyridine as a therapeutic agent is part of a broader trend in medicinal chemistry towards designing multi-target-directed ligands (MTDLs). These compounds are designed to modulate multiple biological targets simultaneously, offering a more comprehensive approach to disease treatment. The multifunctional nature of 3-(Aminomethyl)-6-(difluoromethyl)-2-hydroxy-5-iodopyridine, with its combined antioxidant and anti-inflammatory properties, aligns well with this strategy.

In conclusion, 3-(Aminomethyl)-6-(difluoromethyl)-2-hydroxy-5-iodopyridine (CAS No. 1805449-27-7) represents a promising candidate for further development in pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for both academic and industrial investigations. As research progresses, it is anticipated that this compound will contribute significantly to the advancement of therapeutic options for various diseases involving oxidative stress and inflammation.